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Compound of Interest

Compound Name: Aldicarb sulfoxide

Cat. No.: B1666835

A Comparative Analysis of Aldicarb and Its Metabolites: A Guide for Researchers

Introduction

Aldicarb is a systemic carbamate insecticide, nematicide, and acaricide known for its high
acute toxicity.[1][2][3] It is applied to the soil, where it is absorbed by plant roots and
translocated throughout the plant, providing protection against various pests.[1] Once in the
environment and in biological systems, aldicarb is rapidly metabolized through oxidation into
two primary, toxicologically significant metabolites: aldicarb sulfoxide and aldicarb sulfone.[4]
Understanding the comparative properties of the parent compound and its metabolites is
crucial for toxicology, environmental risk assessment, and the development of analytical
methods. This guide provides a detailed comparison of aldicarb, aldicarb sulfoxide, and
aldicarb sulfone, supported by experimental data and methodologies.

Chemical and Physical Properties

The structural differences between aldicarb and its metabolites arise from the oxidation of the
sulfur atom, which significantly influences their chemical and physical properties, such as
polarity and water solubility.
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Property Aldicarb Aldicarb Sulfoxide Aldicarb Sulfone
2-Methyl-2- 2-Methyl-2- 2-Methyl-2-
(methylthio)propanal (methylsulfinyl)propion  (methylsulfonyl)propio

IUPAC Name O-(N- aldehyde O- naldehyde O-
methylcarbamoyl)oxim  (methylcarbamoyl)oxi (methylcarbamoyl)oxi
e me me

CAS Number 116-06-3 1646-87-3 1646-88-4

Molecular Formula C7H14N202S C7H14N203S C7H14N204S

Molecular Weight 190.27 g/mol 206.27 g/mol 222.26 g/mol

Physical State

White crystalline solid

White crystalline solid

White crystalline solid

Water Solubility 6 g/L (at 20°C) Highly soluble Highly soluble
Log Octanol/Water
Partition Coefficient 1.359 - -0.6

(Log P)

Metabolism and Mechanism of Action

The primary mechanism of toxicity for aldicarb and its oxidative metabolites is the inhibition of
acetylcholinesterase (AChE), an essential enzyme in the nervous system. This inhibition leads
to the accumulation of the neurotransmitter acetylcholine at synaptic clefts, resulting in
cholinergic symptoms such as weakness, nausea, tremors, and, in severe cases, respiratory
failure and death.

The metabolic conversion of aldicarb is a two-step oxidation process. Aldicarb is first rapidly
oxidized to form aldicarb sulfoxide. This is followed by a slower oxidation of the sulfoxide to
aldicarb sulfone. Both of these metabolites are also potent cholinesterase inhibitors. While the
carbamylation of AChE by these compounds is reversible, unlike the action of
organophosphates, their high acute toxicity makes them hazardous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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